Cas no 1260763-97-0 (5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole
• CAS No: 1260763-97-0
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• MDL: MFCD09953537
• CID: 5614202
• PubChem ID: 83680820
• Update Time: 2025-07-25

5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-1-methyl-1h-1,3-benzodiazole
• EN300-3232284
• 1260763-97-0
• 5-bromo-2-chloro-1-methyl-1H-benzo[d]imidazole
• 5-Bromo-2-chloro-1-methylbenzimidazole
• 5-Bromo-2-chloro-1-methyl-1H-benzoimidazole
• 1H-Benzimidazole, 5-bromo-2-chloro-1-methyl-
• 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole

• MDL： MFCD09953537
• Inchi： 1S/C8H6BrClN2/c1-12-7-3-2-5(9)4-6(7)11-8(12)10/h2-4H,1H3
• InChI Key： FLGSQFLDEHSMGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(N2C)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 361.5±34.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole

Introduction to 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole (CAS No. 1260763-97-0) and Its Emerging Applications in Chemical Biology

5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 1260763-97-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This benzodiazole derivative features both bromo and chloro substituents, which enhance its reactivity and potential utility in medicinal chemistry and drug discovery. The presence of a methyl group at the 1-position further modulates its pharmacokinetic profile, making it a promising candidate for further exploration.

The benzodiazole scaffold is well-known for its role in central nervous system (CNS) disorders, particularly as anxiolytics and sedatives. However, modifications to the core structure, such as the introduction of halogen atoms and alkyl groups, can significantly alter its biological activity. In recent years, researchers have been increasingly interested in exploring halogenated benzodiazoles due to their enhanced binding affinity and metabolic stability. The specific combination of bromo and chloro substituents in 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole makes it a versatile intermediate for synthesizing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as a precursor in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have demonstrated that halogenated benzodiazoles can interact with enzymes and receptors with high selectivity. This property is particularly valuable in the context of drug design, where minimizing off-target effects is crucial. The 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole structure provides a scaffold that can be further functionalized to target specific disease pathways.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their biological activity. Molecular docking simulations have shown that this compound can bind to a variety of protein targets, including those involved in inflammation, cancer, and neurodegenerative diseases. For example, preliminary studies suggest that 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole may inhibit the activity of certain kinases implicated in tumor growth. These findings highlight its potential as a lead compound for further medicinal chemistry optimization.

In addition to its pharmacological applications, this benzodiazole derivative has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in the development of novel materials for drug delivery systems. For instance, researchers have explored its use in creating polymers that can encapsulate therapeutic agents and release them in a controlled manner. This approach could enhance the efficacy of treatments while reducing side effects.

The synthesis of 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromo and chloro groups typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in research and development.

One area where this compound has seen significant interest is in the development of probes for biochemical assays. Its unique structural features allow it to interact with biological targets in a predictable manner, making it an excellent tool for studying enzyme mechanisms and ligand-receptor interactions. Such probes are invaluable for understanding disease pathways at the molecular level and for identifying new therapeutic targets.

The growing body of research on halogenated benzodiazoles underscores their importance as pharmacophores in modern drug discovery. The case of 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole exemplifies how structural modifications can unlock new therapeutic possibilities. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly critical role in developing innovative treatments for human diseases.

In conclusion, 5-bromo-2-chloro-1-methyl-1H-1,3-benzodiazole (CAS No. 1260763-97-0) represents a fascinating example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of substituents makes it a valuable tool for researchers exploring new drug candidates across multiple disease areas. As further studies continue to uncover its properties and applications, this compound is poised to make meaningful contributions to the field of chemical biology.